Cas no 3038-42-4 (Guanidine, N-octyl-)

• Product Name: Guanidine, N-octyl-
• CAS No: 3038-42-4
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 313670
• PubChem ID: 30622
• Update Time: 2025-04-19

Guanidine, N-octyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-octyl-
• 2-octylguanidine
• Guanidine,octyl- (7CI,8CI,9CI)
• n-Octylguanidine
• Octylguanidine
• U4G
• n-Octyl guanidine
• 3038-42-4
• Guanidine, octyl-
• N-Octyl-guanidine
• N''-Octylguanidine #
• XPYXSZDENRDLKD-UHFFFAOYSA-N
• SCHEMBL93899
• DTXSID40184459
• CHEMBL440685

• Inchi： 1S/C9H21N3/c1-2-3-4-5-6-7-8-12-9(10)11/h2-8H2,1H3,(H4,10,11,12)
• InChI Key： XPYXSZDENRDLKD-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N)/CCCCCCCC

Computed Properties

• Exact Mass: 171.17373
• Monoisotopic Mass: 269.140927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157
• XLogP3: 2.1

Experimental Properties

• Boiling Point: 250°Cat760mmHg
• Flash Point: 105°C
• PSA: 61.9